Cas no 221915-84-0 (2-(3-Bromophenoxy)-N,N-dimethylethanamine)

• Product Name: 2-(3-Bromophenoxy)-N,N-dimethylethanamine
• CAS No: 221915-84-0
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• MDL: MFCD03993547
• CID: 850877
• Update Time: 2025-06-22

2-(3-Bromophenoxy)-N,N-dimethylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenoxy)-N,N-dimethylethanamine
• 3-(2-Dimethylaminoethoxy)-bromobenzene
• [2-(3-bromophenoxy)ethyl]dimethylamine
• [2-(3-bromo-phenoxy)-ethyl]-dimethyl-amine
• [2-(3-bromo-phenoxy)ethyl]-dimethyl-arnine
• AC1L95EL
• AC1Q3WWO
• KB-113922
• N,N-Dimethyl-2-(3-bromophenoxy)ethylamine
• SureCN1129189
• ITRIRBFNZOUJEP-UHFFFAOYSA-N
• 5205AJ
• 3-(2-dimethylaminoethoxy)bromobenzene
• AM86772
• TRA0059087
• SY018401
• AB0057680

• MDL： MFCD03993547
• Inchi： 1S/C10H14BrNO/c1-12(2)6-7-13-10-5-3-4-9(11)8-10/h3-5,8H,6-7H2,1-2H3
• InChI Key： ITRIRBFNZOUJEP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCCN(C)C

Computed Properties

• Exact Mass: 243.02600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Topological Polar Surface Area: 12.5

Experimental Properties

• Boiling Point: 280.0±20.0℃ at 760 mmHg
• Flash Point: 123.1℃
• PSA: 12.47000
• LogP: 2.38950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(3-Bromophenoxy)-N,N-dimethylethanamine

Recent Advances in the Study of 2-(3-Bromophenoxy)-N,N-dimethylethanamine (CAS: 221915-84-0)

The compound 2-(3-Bromophenoxy)-N,N-dimethylethanamine (CAS: 221915-84-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromophenoxy and dimethylamino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-(3-Bromophenoxy)-N,N-dimethylethanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving bromination of phenol derivatives followed by nucleophilic substitution with dimethylaminoethanol. This method not only enhances the efficiency of production but also reduces the formation of by-products, which is crucial for pharmaceutical applications.

Pharmacological investigations have revealed that 2-(3-Bromophenoxy)-N,N-dimethylethanamine exhibits notable activity as a serotonin receptor modulator. In vitro and in vivo studies conducted by a team at the University of California, San Francisco, demonstrated its affinity for 5-HT2A and 5-HT2C receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier further supports its candidacy for central nervous system (CNS) targeted therapies.

Another significant finding comes from a recent preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024), which explored the compound's anti-inflammatory properties. The research indicated that 2-(3-Bromophenoxy)-N,N-dimethylethanamine can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. This suggests its potential utility in treating inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. However, further studies are needed to elucidate the exact molecular mechanisms involved.

Despite these promising results, challenges remain in the development of 2-(3-Bromophenoxy)-N,N-dimethylethanamine as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and pharmacokinetic properties need to be addressed in future research. Current efforts are focused on structural modifications to enhance its bioavailability and reduce potential side effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(3-Bromophenoxy)-N,N-dimethylethanamine (CAS: 221915-84-0) represents a versatile compound with significant potential in drug discovery. Its dual activity as a serotonin receptor modulator and anti-inflammatory agent highlights its broad therapeutic applicability. Continued research and development efforts are essential to fully realize its clinical potential and address existing challenges. The compound's unique chemical structure and biological activities make it a valuable candidate for further investigation in the field of chemical biology and pharmaceutical sciences.